5-[(2,4-difluorophenoxy)methyl]-N-(5-isoquinolinylmethyl)-N-methyl-3-isoxazolecarboxamide

• IUPAC Name: 5-[(2,4-difluorophenoxy)methyl]-N-(isoquinolin-5-ylmethyl)-N-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C22H17F2N3O3/c1-27(12-15-4-2-3-14-11-25-8-7-18(14)15)22(28)20-10-17(30-26-20)13-29-21-6-5-16(23)9-19(21)24/h2-11H,12-13H2,1H3
• InChI Key: XLHMEUMRGVYYJB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC2=C1C=CN=C2)C(=O)C3=NOC(=C3)COC4=C(C=C(C=C4)F)F
• Molecular Formula: C22H17F2N3O3
• Molecular Weight: 409.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an isoxazole ring, a methyl group, and a difluorophenoxy group. The presence of these groups suggests that this compound might have interesting chemical properties and could potentially be used in various applications.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It contains an isoxazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. Attached to this ring is a difluorophenoxy group, a methyl group, and an isoquinolinylmethyl group.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific conditions and reagents used. The isoxazole ring, for example, might undergo reactions at the nitrogen or oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence of the isoxazole ring, the difluorophenoxy group, and the isoquinolinylmethyl group.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. It could potentially be used in various fields, including medicinal chemistry, materials science, or chemical synthesis.